Cas no 117062-90-5 (Ethanethiol,2-[[3-(methylamino)propyl]amino]-)

• Product Name: Ethanethiol,2-[[3-(methylamino)propyl]amino]-
• CAS No: 117062-90-5
• MF: C₆H₁₆N₂S
• MW: 148.269639968872
• CID: 142080
• PubChem ID: 146673
• Update Time: 2025-04-19

Ethanethiol,2-[[3-(methylamino)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-[[3-(methylamino)propyl]amino]-
• 2-[3-(methylamino)propylamino]ethanethiol
• S-2-(3-methylaminopropylamino)ethanethiol
• AC1L3TOQ
• Ethanethiol, 2-((3-(methylamino)propyl)amino)-
• WR 255591
• WR-255591
• SCHEMBL791107
• AKOS006359467
• 117062-90-5
• DTXSID40151702

• Inchi： 1S/C6H16N2S/c1-7-3-2-4-8-5-6-9/h7-9H,2-6H2,1H3
• InChI Key： XYLUJZDXASMNBC-UHFFFAOYSA-N
• SMILES： SCCNCCCNC

Computed Properties

• Exact Mass: 148.10300
• Monoisotopic Mass: 148.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 25.1Ų

Experimental Properties

• PSA: 62.86000
• LogP: 0.89710